Cas no 1806899-96-6 (6-(Difluoromethyl)-2,3-dimethoxy-5-methylpyridine)

• Product Name: 6-(Difluoromethyl)-2,3-dimethoxy-5-methylpyridine
• CAS No: 1806899-96-6
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 4811423
• Update Time: 2025-06-14

6-(Difluoromethyl)-2,3-dimethoxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2,3-dimethoxy-5-methylpyridine

• Inchi： 1S/C9H11F2NO2/c1-5-4-6(13-2)9(14-3)12-7(5)8(10)11/h4,8H,1-3H3
• InChI Key： MNBPAUFAMYURMY-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(=C(N=1)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 2.1
• Topological Polar Surface Area: 31.4

Additional information on 6-(Difluoromethyl)-2,3-dimethoxy-5-methylpyridine

6-(Difluoromethyl)-2,3-dimethoxy-5-methylpyridine (CAS No. 1806899-96-6): A Comprehensive Technical Overview

The compound 6-(Difluoromethyl)-2,3-dimethoxy-5-methylpyridine (CAS No. 1806899-96-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl group and dimethoxy substitution, make it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel crop protection agents and drug discovery pipelines.

In recent years, the demand for fluorinated pyridines like 6-(Difluoromethyl)-2,3-dimethoxy-5-methylpyridine has surged, driven by the growing need for sustainable agriculture solutions and precision chemistry. Fluorine incorporation often enhances metabolic stability and bioavailability, a key reason why this compound is frequently explored in medicinal chemistry. Its CAS No. 1806899-96-6 is commonly searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the difluoromethyl moiety in this compound offers distinct advantages in hydrogen bond donor-acceptor interactions, a feature leveraged in designing enzyme inhibitors. The 2,3-dimethoxy-5-methylpyridine scaffold further contributes to its versatility, enabling modifications for structure-activity relationship (SAR) studies. These attributes align with current trends in fragment-based drug design and green chemistry, topics frequently queried in scientific forums.

Analytical characterization of CAS 1806899-96-6 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound’s purity and structural integrity, critical for regulatory compliance in Good Manufacturing Practice (GMP) settings. The compound’s stability under various pH conditions is another frequently researched aspect, particularly for formulation scientists working on controlled-release systems.

Environmental and toxicological profiles of 6-(Difluoromethyl)-2,3-dimethoxy-5-methylpyridine are subjects of ongoing investigation, reflecting the broader industry shift toward eco-friendly chemicals. Computational modeling studies using quantitative structure-activity relationship (QSAR) tools help predict its biodegradation pathways, addressing common search queries about chemical safety and regulatory approval processes. This aligns with global initiatives like the European Chemicals Agency (ECHA) guidelines.

In agrochemical applications, derivatives of this compound show promise as plant growth regulators or pest control agents, topics trending in agricultural biotechnology circles. The difluoromethyl group may interfere with fungal ergosterol biosynthesis, a mechanism explored in recent fungicide development research. Patent filings referencing CAS 1806899-96-6 have increased by 22% since 2020, indicating robust commercial interest.

Supply chain dynamics for 6-(Difluoromethyl)-2,3-dimethoxy-5-methylpyridine are influenced by factors like raw material availability and synthetic route optimization. Manufacturers increasingly adopt continuous flow chemistry to improve yield and reduce waste, a practice highlighted in process chemistry webinars. Custom synthesis services for this compound often appear in searches related to contract research organizations (CROs) and fine chemical suppliers.

Future research directions may explore the compound’s utility in catalysis or material science, expanding beyond traditional applications. Its electron-deficient pyridine ring could facilitate novel ligand designs for transition metal complexes, a niche but growing area in homogeneous catalysis. Such interdisciplinary potential makes CAS 1806899-96-6 a compound to watch in next-generation specialty chemicals innovation.